Cas no 1806339-57-0 (2,5-Bis(trifluoromethyl)-4-chloropyridine)

• Product Name: 2,5-Bis(trifluoromethyl)-4-chloropyridine
• CAS No: 1806339-57-0
• MF: C₇H₂ClF₆N
• MW: 249.540901660919
• CID: 4801992
• Update Time: 2025-06-27

2,5-Bis(trifluoromethyl)-4-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-chloropyridine

• Inchi： 1S/C7H2ClF6N/c8-4-1-5(7(12,13)14)15-2-3(4)6(9,10)11/h1-2H
• InChI Key： SPNXAHXKLHKPPB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=NC=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 225
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 2,5-Bis(trifluoromethyl)-4-chloropyridine

2,5-Bis(trifluoromethyl)-4-chloropyridine: A Comprehensive Overview

The compound 2,5-Bis(trifluoromethyl)-4-chloropyridine, with the CAS number 1806339-57-0, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its pyridine ring structure, which is substituted with two trifluoromethyl groups at the 2 and 5 positions and a chlorine atom at the 4 position. The unique combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of 2,5-Bis(trifluoromethyl)-4-chloropyridine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, leveraging modern catalytic systems and green chemistry principles. These developments are particularly important as industries increasingly prioritize sustainability and cost-effectiveness in chemical production.

In terms of chemical properties, 2,5-Bis(trifluoromethyl)-4-chloropyridine exhibits notable stability under standard conditions due to the electron-withdrawing effects of the trifluoromethyl groups and the chlorine substituent. These groups also enhance the compound's ability to participate in various chemical reactions, such as nucleophilic aromatic substitution and electrophilic substitution, making it a versatile building block in organic synthesis.

The applications of 2,5-Bis(trifluoromethyl)-4-chloropyridine span across multiple domains. In pharmaceutical research, this compound has been explored as a potential lead molecule for drug development due to its ability to modulate key biological targets. Recent studies have highlighted its potential in inhibiting certain enzymes associated with neurodegenerative diseases, offering promising avenues for therapeutic intervention.

In the field of agrochemistry, 2,5-Bis(trifluoromethyl)-4-chloropyridine has been investigated as a component in pesticides and herbicides. Its ability to selectively target specific pest species while minimizing environmental impact has made it a subject of interest for sustainable agricultural practices.

The material science community has also taken notice of this compound's unique properties. Research into its use as a precursor for advanced materials, such as high-performance polymers and electronic materials, is ongoing. Recent breakthroughs have demonstrated its potential in enhancing the electrical properties of organic semiconductors, which could pave the way for next-generation electronic devices.

From an environmental standpoint, understanding the fate and behavior of 2,5-Bis(trifluoromethyl)-4-chloropyridine in various ecosystems is crucial. Studies have shown that while it exhibits moderate persistence in certain environments, its degradation pathways can be influenced by factors such as pH levels and microbial activity. This knowledge is essential for developing strategies to mitigate any potential environmental risks associated with its use.

In conclusion, 2,5-Bis(trifluoromethyl)-4-chloropyridine, CAS number 1806339-57-0, stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties and versatile reactivity make it an invaluable tool for researchers and industries alike. As ongoing research continues to uncover new insights into its potential uses and environmental impact, this compound is poised to play an increasingly significant role in advancing scientific and technological frontiers.